Cas no 1310684-94-6 (5-(Difluoromethyl)pyrimidine)

• Product Name: 5-(Difluoromethyl)pyrimidine
• CAS No: 1310684-94-6
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD19442246
• CID: 4693584
• Update Time: 2025-05-24

5-(Difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)pyrimidine
• 5-(Difluoromethyl)pyrimidine

• MDL： MFCD19442246
• Inchi： 1S/C5H4F2N2/c6-5(7)4-1-8-3-9-2-4/h1-3,5H
• InChI Key： QHHDFZKKOOQUHD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CN=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 81
• XLogP3: 0.3
• Topological Polar Surface Area: 25.8

Additional information on 5-(Difluoromethyl)pyrimidine

Recent Advances in the Application of 5-(Difluoromethyl)pyrimidine (CAS: 1310684-94-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(Difluoromethyl)pyrimidine (CAS: 1310684-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by a difluoromethyl group attached to the pyrimidine ring, has shown promise in various therapeutic areas, including oncology, infectious diseases, and metabolic disorders. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates and its potential as a bioactive molecule in its own right.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 5-(Difluoromethyl)pyrimidine as a building block for the development of kinase inhibitors. The researchers demonstrated that the difluoromethyl group enhances the binding affinity of the resulting compounds to target kinases, thereby improving their inhibitory activity. The study also highlighted the compound's favorable pharmacokinetic properties, including its metabolic stability and oral bioavailability, making it a valuable scaffold for drug discovery.

In another recent investigation, scientists utilized 5-(Difluoromethyl)pyrimidine to design and synthesize a series of antiviral agents targeting RNA-dependent RNA polymerase (RdRp). The findings, published in ACS Infectious Diseases (2024), revealed that the incorporation of this moiety into the lead compounds significantly improved their antiviral efficacy against a range of RNA viruses, including SARS-CoV-2 and influenza. The study underscored the potential of 5-(Difluoromethyl)pyrimidine derivatives as broad-spectrum antiviral therapeutics.

Furthermore, the compound's role in agrochemical research has also been explored. A 2024 study in the Journal of Agricultural and Food Chemistry reported the synthesis of novel fungicides incorporating 5-(Difluoromethyl)pyrimidine. These compounds exhibited potent activity against a variety of plant pathogens, with the difluoromethyl group contributing to their enhanced stability and persistence in the environment. This research opens new avenues for the development of sustainable crop protection agents.

In conclusion, 5-(Difluoromethyl)pyrimidine (CAS: 1310684-94-6) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning drug discovery, antiviral therapy, and agrochemical development. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to address unmet medical and agricultural challenges. Future studies are expected to further elucidate its mechanisms of action and expand its utility in diverse therapeutic and industrial contexts.